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Compound of Interest

Compound Name: Palladium oxalate

Cat. No.: B11902113

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling
precautions for palladium oxalate. Given the limited availability of a dedicated Safety Data
Sheet (SDS) for this specific compound, this guide amalgamates available data for palladium
oxalate with information extrapolated from similar palladium compounds and general principles
of handling oxalate compounds. This document is intended to supplement, not replace,
institutional safety protocols and professional judgment.

Chemical and Physical Properties

Palladium oxalate is a salt of palladium(ll) and oxalic acid. A summary of its known physical
and chemical properties is presented in Table 1.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b11902113?utm_src=pdf-interest
https://www.benchchem.com/product/b11902113?utm_src=pdf-body
https://www.benchchem.com/product/b11902113?utm_src=pdf-body
https://www.benchchem.com/product/b11902113?utm_src=pdf-body
https://www.benchchem.com/product/b11902113?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11902113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Chemical Formula C204Pd [1112]
Molecular Weight 194.44 g/mol [3]
Solid (specific color not widely
Appearance [2]
reported)
Melting Point 144 °C (decomposes)

- Information not readily
Solubility S aiabie

2-8°C under inert gas (e.g.,
Storage Temperature ]
Argon or Nitrogen)

Hazard Identification and GHS Classification

While a specific GHS classification for palladium oxalate is not universally available, based on
the hazards associated with palladium salts and oxalates, the following classifications are
inferred.

Pictograms:

e Harmful: (Exclamation Mark)

e Health Hazard: (Exploding Chest - for sensitization)
e Irritant: (Exclamation Mark)

Signal Word:Warning

Hazard Statements (Inferred):

e H302: Harmful if swallowed.

e H312: Harmful in contact with skin.

o H315: Causes skin irritation.[4]
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H317: May cause an allergic skin reaction.[5]

H319: Causes serious eye irritation.[4]

H332: Harmful if inhaled.

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[5]

Precautionary Statements (Inferred):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6]

e P264: Wash skin thoroughly after handling.[5]

e P270: Do not eat, drink or smoke when using this product.[5]

e P280: Wear protective gloves/protective clothing/eye protection/face protection.[5][6]

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302+P352: IF ON SKIN: Wash with plenty of water.[5]
o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[5]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[5]

e P333+P313: If skin irritation or rash occurs: Get medical advice/attention.

e P342+P311: If experiencing respiratory symptoms: Call a POISON CENTER or
doctor/physician.

» P501: Dispose of contents/container in accordance with local/regional/national/international
regulations.[5]

Toxicological Information
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Detailed toxicological studies on palladium oxalate are not readily available. The toxicological

profile is inferred from data on other palladium(ll) salts and oxalates.

Metric

Value

Species

Route

Notes

LD50 (Oral)

Not available

Harmful if
swallowed is
presumed based
on related

compounds.

LD50 (Dermal)

Not available

Harmful in
contact with skin

is presumed.

LC50 (Inhalation)

Not available

Harmful if
inhaled is

presumed.

Skin Irritation

Causes skin

irritation

Inferred from
related palladium

compounds.[4]

Eye Irritation

Causes serious

eye irritation

Inferred from
related palladium

compounds.[4]

Sensitization

May cause skin
and respiratory

sensitization

A known hazard
for palladium

compounds.[5]

First-Aid Measures

In the event of exposure to palladium oxalate, the following first-aid measures should be

taken immediately.
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Exposure Route

First-Aid Measures

Inhalation

Move the victim to fresh air and keep at rest in a
position comfortable for breathing. If
experiencing respiratory symptoms (e.g.,
shortness of breath, wheezing), seek immediate

medical attention.[5]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area thoroughly with soap
and plenty of water for at least 15 minutes. If
skin irritation or a rash develops, seek medical
attention.[5][7]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[5][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. If the person is conscious, give small
quantities of water to drink. Never give anything
by mouth to an unconscious person. Seek

immediate medical attention.[5]

Fire-Fighting Measures
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Parameter Information
Non-combustible solid. However, fine dust
Flammability particles may be flammable or explosive when

exposed to heat or flame.[8]

Suitable Extinguishing Media

Use extinguishing media appropriate for the
surrounding fire, such as dry chemical, carbon

dioxide, water spray, or alcohol-resistant foam.

[6]

Unsuitable Extinguishing Media

Do not use a heavy water stream, as it may

scatter the dust.

Specific Hazards Arising from the Chemical

Upon decomposition, it may emit toxic fumes,
including carbon monoxide, carbon dioxide, and

palladium oxides.

Protective Equipment and Precautions for

Firefighters

Wear a self-contained breathing apparatus
(SCBA) and full protective clothing to prevent

contact with skin and eyes.[5]

Accidental Release Measures

Aspect

Procedure

Personal Precautions

Wear appropriate personal protective equipment
(PPE), including respiratory protection,
chemical-resistant gloves, safety goggles, and a
lab coat. Avoid breathing dust and prevent

contact with skin and eyes.[5]

Environmental Precautions

Prevent the material from entering drains,

sewers, or waterways.

Methods for Cleaning Up

Carefully sweep up the spilled solid material,
avoiding dust generation. Place the collected
material into a suitable, labeled container for
disposal. Clean the spill area with a damp cloth
or paper towels to remove any remaining

residue.
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Handling and Storage

Aspect

Guidelines

Handling

Use only in a well-ventilated area, preferably in
a chemical fume hood. Avoid the formation of
dust. Wear appropriate PPE as described in
Section 8. Wash hands thoroughly after
handling. Do not eat, drink, or smoke in the work

area.[5]

Storage

Store in a tightly closed container in a cool, dry,
and well-ventilated area. Store at 2-8°C under
an inert atmosphere (e.g., argon or nitrogen).
Keep away from incompatible materials such as

strong oxidizing agents and strong acids.

Exposure Controls and Personal Protection

Control

Recommendation

Engineering Controls

Work in a well-ventilated area. A chemical fume
hood is highly recommended to minimize

inhalation exposure.

Eye/Face Protection

Wear chemical safety goggles or a face shield.

[5]

Skin Protection

Wear chemical-resistant gloves (e.g., nitrile
rubber). Wear a lab coat or other protective

clothing to prevent skin contact.[6]

Respiratory Protection

If dust is generated and engineering controls are
not sufficient, use a NIOSH-approved particulate

respirator.

Hygiene Measures

Wash hands before breaks and at the end of the
workday. Handle in accordance with good

industrial hygiene and safety practices.[6]
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Experimental Protocols

Detailed experimental protocols for the synthesis or specific reactions of palladium oxalate are
not widely published in standard safety literature. However, a general protocol for handling this
compound in a research setting would involve the following steps:

» Risk Assessment: Before any experiment, conduct a thorough risk assessment, considering
the potential hazards of palladium oxalate and all other reagents involved.

» Engineering Controls: All manipulations of solid palladium oxalate should be performed in a
certified chemical fume hood to prevent inhalation of dust.

e Personal Protective Equipment: At a minimum, safety goggles, a lab coat, and chemical-
resistant gloves must be worn. For procedures with a higher risk of dust generation,
respiratory protection should be used.

» Weighing: Weigh the solid in the fume hood. If a balance is not available inside the hood, use
a tared, sealed container to transport the material to and from the balance.

» Dispensing and Reaction Setup: Add the palladium oxalate to the reaction vessel within the
fume hood. Ensure all equipment is properly assembled and secured.

o Work-up and Purification: All subsequent steps, including quenching, extraction, and
purification, should be carried out with appropriate precautions, considering the potential for
palladium-containing byproducts.

o Waste Disposal: All waste materials containing palladium oxalate or its derivatives must be
disposed of as hazardous waste according to institutional and local regulations.

Visualizations
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Risk Assessment and Control for Palladium Oxalate Handling

Hazard Identification and Risk Assessment

Start: Plan to use
Palladium Oxalate

Y

Identify Hazards:
- Harmful (swallow, skin, inhale)
- Skin/Eye lrritant
- Sensitizer (skin, respiratory)

A/

Evaluate Risks:
- Exposure potential
- Severity of harm

Control I;;easures

Engineering Controls:
- Fume Hood
- Ventilation

A/

Personal Protective Equipment:
- Goggles/Face Shield
- Gloves (Nitrile)
- Lab Coat
- Respirator (if needed)

Y

Administrative Controls:
- SOPs
- Training
- Restricted Access

Safe Work Procedure

Handling:
- Weigh in hood
- Avoid dust
- Ground equipment

Emergency Procedures

y A
K Spill Response:
Storage: K
- Cool, dry, ventilated - Evacuate Exposure Response:
o oo - Wear PPE - Follow First-Aid
- 2-8°C, inert gas . .
~Tightly sealed - Sweep carefully - Seek medical attention
- Collect for disposal
\

Waste Disposal:
- Segregate as hazardous waste
- Follow institutional protocols

Click to download full resolution via product page

Caption: Risk assessment and control flowchart for handling palladium oxalate.
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Inferred Thermal Decomposition Pathway of Palladium Oxalate

Palladium(ll) Oxalate
(C204Pd)

Heat (= 144 °C)

'

Palladium Metal Carbon Dioxide
(Pd) (CO2)

Click to download full resolution via product page

Caption: Inferred thermal decomposition pathway of palladium oxalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Palladium Oxalate: A Comprehensive Technical Guide
to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11902113#safety-and-handling-precautions-for-
palladium-oxalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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